Cas no 1406897-81-1 (4-Isoxazolecarboxylic acid, 5-methyl-3-(1-methyl-1H-pyrazol-4-yl)-)

4-Isoxazolecarboxylic acid, 5-methyl-3-(1-methyl-1H-pyrazol-4-yl)- is a heterocyclic compound featuring both isoxazole and pyrazole moieties, which contribute to its versatile reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of a carboxylic acid group enhances its utility as a building block for further derivatization, enabling the synthesis of amides, esters, and other functionalized intermediates. Its structural complexity and well-defined substitution pattern make it valuable for designing biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility further support its use in high-throughput and combinatorial chemistry workflows.

4-Isoxazolecarboxylic acid, 5-methyl-3-(1-methyl-1H-pyrazol-4-yl)- structure

1406897-81-1 structure

Product Name:4-Isoxazolecarboxylic acid, 5-methyl-3-(1-methyl-1H-pyrazol-4-yl)-

CAS No:1406897-81-1

MF:C₉H₉N₃O₃

MW:207.186061620712

CID:5840526

PubChem ID:64158051

Update Time:2025-06-07

4-Isoxazolecarboxylic acid, 5-methyl-3-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

- 4-Isoxazolecarboxylic acid, 5-methyl-3-(1-methyl-1H-pyrazol-4-yl)-
- 5-Methyl-3-(1-methyl-1h-pyrazol-4-yl)isoxazole-4-carboxylic acid
- 1406897-81-1
- MFCD19665089
- AKOS013476836
- CS-0288719
- SY332721
- 5-Methyl-3-(1-methyl-4-pyrazolyl)isoxazole-4-carboxylic Acid
- 5-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylicacid
- EN300-716956
- 5-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid
- Inchi： 1S/C9H9N3O3/c1-5-7(9(13)14)8(11-15-5)6-3-10-12(2)4-6/h3-4H,1-2H3,(H,13,14)
- InChI Key： OUKHEVGRJVBDPP-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(O)=O)C(C2=CN(C)N=C2)=N1

Computed Properties

Exact Mass: 207.06439116g/mol
Monoisotopic Mass: 207.06439116g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 81.2Å²

Experimental Properties

Density: 1.47±0.1 g/cm3(Predicted)
Boiling Point: 408.3±45.0 °C(Predicted)
pka: 2.06±0.25(Predicted)

4-Isoxazolecarboxylic acid, 5-methyl-3-(1-methyl-1H-pyrazol-4-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-716956-0.05g	5-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid	1406897-81-1	0.05g	$1224.0	2023-05-29
Enamine	EN300-716956-0.1g	5-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid	1406897-81-1	0.1g	$1283.0	2023-05-29
Enamine	EN300-716956-0.25g	5-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid	1406897-81-1	0.25g	$1341.0	2023-05-29
Enamine	EN300-716956-0.5g	5-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid	1406897-81-1	0.5g	$1399.0	2023-05-29
Enamine	EN300-716956-1.0g	5-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid	1406897-81-1	1g	$1458.0	2023-05-29
Enamine	EN300-716956-2.5g	5-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid	1406897-81-1	2.5g	$2856.0	2023-05-29
Enamine	EN300-716956-5.0g	5-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid	1406897-81-1	5g	$4226.0	2023-05-29
Enamine	EN300-716956-10.0g	5-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid	1406897-81-1	10g	$6266.0	2023-05-29